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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Propisochlor Certified Reference
Materials (CRMs) and analytical methodologies for robust quality control. Accurate
guantification of propisochlor, a widely used herbicide, is critical in environmental monitoring,
food safety, and toxicology studies. The use of high-quality CRMs is fundamental to ensuring
the validity and traceability of analytical results.

Comparison of Propisochlor Certified Reference
Materials

The selection of a suitable CRM is paramount for the accuracy and reliability of analytical
measurements. Leading providers, such as LGC Dr. Ehrenstorfer, Sigma-Aldrich
(PESTANAL®), and HPC Standards, offer propisochlor CRMs produced under stringent
quality management systems like ISO 17034 and ISO/IEC 17025. This ensures the certified
values for purity and uncertainty are metrologically traceable.

Below is a comparative summary of typical specifications for propisochlor CRMs from major
suppliers. Please note that specific values are lot-dependent and the Certificate of Analysis
(CoA) for a specific batch should always be consulted for the most accurate information.
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LGC Dr. Sigma-Aldrich
Feature HPC Standards
Ehrenstorfer (PESTANAL®)
) Propisochlor )
Product Name Propisochlor Propisochlor
PESTANAL®
CAS Number 86763-47-5 86763-47-5 86763-47-5
Format Neat Neat, Solution Neat, Solution
Certified Purity Typically 298% Typically 298% High-purity
Lot-specific value Lot-specific value Lot-specific value

Expanded Uncertainty ) ) )
provided on CoA provided on CoA provided on CoA

. . Meets international
Traceability To Sl units To NIST SRM randard
standards

Conforms to
ISO 17034, ISO/IEC ISO/IEC 17025, ISO

Accreditation ) international
17025 Guide 34
standards
_ Comprehensive N _ N _
Documentation Certificate of Analysis Certificate of Analysis

Certificate of Analysis

Performance Comparison of Analytical Methods for
Propisochlor

The choice of analytical method depends on factors such as the sample matrix, required
sensitivity, and available instrumentation. This section compares the performance of common
chromatographic techniques for the determination of propisochlor.
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Parameter

UPLC-MSIMS

HPLC-UV

GC-MS

Limit of Detection
(LOD)

0.03 - 0.12 pg/kg[1]

Typically in the low ng

range

Typically in the low
ng/L range

Limit of Quantitation

(LOQ)

0.1- 0.4 pg/kg[1]

Typically in the mid-to-
high ng range

1.8 -29.2 ng/L (for a

range of pesticides)[2]

Recovery

73.7 - 94.9%][1]

80.0 - 86.6%[3]

70.1-116.5% (for a

range of pesticides)[2]

1.1-13.9% (intra-

Precision (RSD) day), 3.3-12.7% <15% Generally <20%
(inter-day)[1]

Selectivity High Moderate High

Throughput High Moderate Moderate

Typical Application

Trace-level analysis in

complex matrices

Routine analysis in

less complex matrices

Broad-spectrum

pesticide screening

Experimental Protocols

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

The QUEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in various matrices.

Materials:

Acetonitrile (ACN)

Magnesium sulfate (MgSQa), anhydrous

Sodium chloride (NaCl)

Homogenized sample (e.g., soil, water, food product)
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» Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine - PSA)
o Centrifuge tubes (15 mL and 50 mL)

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

e Shake vigorously for 1 minute.

e Add the salting-out mixture (e.g., 4 g MgSOa4 and 1 g NaCl).

o Shake vigorously for 1 minute and then centrifuge at >3000 rcf for 5 minutes.

o Transfer an aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing MgSOa
and PSA.

o Shake for 30 seconds and centrifuge at 23000 rcf for 5 minutes.

e The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

Analytical Method: UPLC-MS/MS

This method provides high sensitivity and selectivity for the quantification of propisochlor.
Instrumentation:

o Waters ACQUITY UPLC system or equivalent

» Mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

e Column: ACQUITY UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 pm)

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Flow Rate: 0.3 mL/min

* Injection Volume: 5 pL

e Column Temperature: 40 °C

Mass Spectrometry Conditions:

« lonization Mode: Positive electrospray ionization (ESI+)

» Multiple Reaction Monitoring (MRM) Transitions: Specific precursor and product ions for
propisochlor should be optimized.

Visualizations
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Sample Preparation (QuEChERS)
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Inject

Analytical Neasurement

6. UPLC Separation

7. MS/MS Detection

8. Data Acquisition & Processing

Click to download full resolution via product page

Caption: Experimental workflow for propisochlor analysis.
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Caption: Role of CRMs in ensuring analytical quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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